Cas no 957345-98-1 (4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-furan-2-carboxylic acid amide)

• Product Name: 4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-furan-2-carboxylic acid amide
• CAS No: 957345-98-1
• MF: C₁₁H₁₆BNO₄
• MW: 237.060043334961
• MDL: MFCD17215211
• CID: 2950981
• Update Time: 2025-04-21

4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-furan-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 2-氨基甲酰基呋喃-4-硼酸频哪酯
• 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)furan-2-carboxylic acid amide;4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)furan-2-carboxamide;
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-2-carboxamide
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-furan-2-carboxylic acid amide
• 2-Carbamoylfuran-4-boronic acid pinacol ester
• 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl) -furan-2-carboxylic Acid Amide
• 4-(4,4,5,5-Tetramethyl-1,3,2dioxaborolan-2-yl)-furan-2-carboxylic acid amide

• MDL： MFCD17215211
• Inchi： 1S/C11H16BNO4/c1-10(2)11(3,4)17-12(16-10)7-5-8(9(13)14)15-6-7/h5-6H,1-4H3,(H2,13,14)
• InChI Key： KHRCOFLLLYCHES-UHFFFAOYSA-N
• SMILES： O1B(C2=COC(C(N)=O)=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 237.11700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Topological Polar Surface Area: 74.7

Experimental Properties

• PSA: 74.69000
• LogP: 1.37800